Cas no 1261969-32-7 (3-(4-cyanophenyl)-4-fluorobenzoic Acid)

• Product Name: 3-(4-cyanophenyl)-4-fluorobenzoic Acid
• CAS No: 1261969-32-7
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD18319150
• CID: 1219742
• PubChem ID: 53225080
• Update Time: 2025-08-01

3-(4-cyanophenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanophenyl)-4-fluorobenzoic Acid
• 3-(4-Cyanophenyl)-4-fluorobenzoic acid, 95%
• MFCD18319150
• 1261969-32-7
• SCHEMBL2744832
• DTXSID50688812
• 4'-Cyano-6-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 4'-Cyano-6-fluoro[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18319150
• Inchi： 1S/C14H8FNO2/c15-13-6-5-11(14(17)18)7-12(13)10-3-1-9(8-16)2-4-10/h1-7H,(H,17,18)
• InChI Key： XECURYLSRFVWQF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 241.05390666g/mol
• Monoisotopic Mass: 241.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles